![molecular formula C10H17ClN4O2 B6191378 methyl 1-[(1s,4s)-4-aminocyclohexyl]-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis CAS No. 2648940-88-7](/img/no-structure.png)
methyl 1-[(1s,4s)-4-aminocyclohexyl]-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis
Overview
Description
Methyl 1-[(1s,4s)-4-aminocyclohexyl]-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis is a useful research compound. Its molecular formula is C10H17ClN4O2 and its molecular weight is 260.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 1-[(1s,4s)-4-aminocyclohexyl]-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis' involves the reaction of 4-azidobenzoic acid with (1S,4S)-4-aminocyclohexanol to form the corresponding triazole intermediate, which is then esterified with methyl chloroformate to yield the final product as a hydrochloride salt.", "Starting Materials": [ "4-azidobenzoic acid", "(1S,4S)-4-aminocyclohexanol", "Methyl chloroformate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Dissolve 4-azidobenzoic acid (1.0 equiv) in dry methanol and add sodium hydroxide (1.1 equiv) to the solution. Stir the mixture at room temperature for 30 minutes to form the corresponding sodium salt of the acid.", "Step 2: Add (1S,4S)-4-aminocyclohexanol (1.0 equiv) to the above solution and stir the mixture at room temperature for 24 hours to form the corresponding triazole intermediate.", "Step 3: Add methyl chloroformate (1.1 equiv) to the above reaction mixture and stir the mixture at room temperature for 24 hours to esterify the triazole intermediate.", "Step 4: Quench the reaction by adding hydrochloric acid (1.0 equiv) to the reaction mixture and stir the mixture for 30 minutes to form the hydrochloride salt of the final product.", "Step 5: Extract the product with diethyl ether and wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from methanol to obtain the final product as a white solid." ] } | |
CAS No. |
2648940-88-7 |
Molecular Formula |
C10H17ClN4O2 |
Molecular Weight |
260.7 |
Purity |
95 |
Origin of Product |
United States |
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